Cas no 2256060-33-8 (1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride)

• Product Name: 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride
• CAS No: 2256060-33-8
• MF: C₈H₁₈Cl₂N₂O
• MW: 229.147320270538
• CID: 5047479
• Update Time: 2025-06-27

1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-yl)-1,4-diazepane dihydrochloride
• 1-(oxetan-3-yl)-1,4-diazepane;dihydrochloride
• 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride

• Inchi： 1S/C8H16N2O.2ClH/c1-2-9-3-5-10(4-1)8-6-11-7-8;;/h8-9H,1-7H2;2*1H
• InChI Key： ZFYSJYRXJHEFGK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC(C1)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 24.5

Additional information on 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride

Professional Introduction to 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride (CAS No: 2256060-33-8)

1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride (CAS No: 2256060-33-8) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of diazepam derivatives, characterized by the presence of an oxetane ring fused with a diazepane core. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for further investigation in drug development.

The structural motif of 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride combines the favorable pharmacophoric elements of both oxetanes and diazepanes. Oxetanes are known for their high reactivity and ability to undergo ring-opening reactions, which can be exploited in the design of bioactive molecules. On the other hand, diazepanes have been extensively studied for their potential applications in central nervous system (CNS) disorders due to their structural similarity to benzodiazepines. The incorporation of an oxetane ring into a diazepane scaffold introduces new possibilities for modulating biological targets and enhancing pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. For instance, preliminary computational studies have indicated that it could interact with serotonin receptors, potentially making it a candidate for treating conditions such as depression and anxiety.

In addition to its potential applications in CNS disorders, 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride has also shown promise in other therapeutic areas. Research has explored its interactions with inflammatory pathways, suggesting that it might have anti-inflammatory properties. The oxetane ring's reactivity allows for further functionalization, enabling the design of derivatives with enhanced specificity and reduced side effects. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxetane ring into the diazepane framework is achieved through nucleophilic substitution reactions, followed by salt formation to improve solubility. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the key challenges in studying 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride is its potential metabolic stability. The oxetane ring can undergo hydrolysis under physiological conditions, which may affect its bioavailability and duration of action. To address this issue, researchers are exploring strategies to enhance the metabolic stability of this compound while maintaining its biological activity. Techniques such as halogenation or incorporation of bulky substituents have been investigated as means to improve metabolic resistance.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride. These studies have revealed that the compound exhibits moderate oral bioavailability and a favorable distribution profile across various tissues. Preliminary toxicology assessments have shown that it is well-tolerated at therapeutic doses, although further studies are needed to evaluate long-term safety profiles. The combination of structural features from both oxetanes and diazepanes appears to contribute to its overall safety profile, making it a promising candidate for clinical development.

The development of 1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride as a therapeutic agent is part of a broader effort to discover novel compounds with improved pharmacological properties. The integration of computational chemistry, synthetic organic chemistry, and biopharmaceutical research has accelerated the discovery process significantly. By leveraging these interdisciplinary approaches, researchers can rapidly identify promising candidates for further development and bring new treatments to patients in need.

In conclusion,1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride (CAS No: 2256060-33-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new biological activities and optimize synthetic methodologies,this compound holds promise as a valuable tool in the development of next-generation therapeutics.